BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial suppliers of (S)-N-Boc-2-
hydroxymethylmorpholine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

(S)-N-Boc-2-
Compound Name:
hydroxymethylmorpholine

Cat. No.: B156450

An In-depth Technical Guide to (S)-N-Boc-2-hydroxymethylmorpholine for Researchers and
Drug Development Professionals

Introduction

(S)-N-Boc-2-hydroxymethylmorpholine (CAS No. 135065-76-8) is a chiral heterocyclic
compound that serves as a versatile building block in medicinal and organic chemistry. Its rigid
morpholine scaffold, coupled with the functional handles of a primary alcohol and a Boc-
protected amine, makes it a valuable intermediate in the synthesis of a wide array of
biologically active molecules.[1] The morpholine ring is a privileged structure in drug discovery,
known to improve pharmacokinetic properties such as agueous solubility and metabolic
stability.[2] Consequently, this compound is frequently utilized in the development of novel
therapeutics, particularly those targeting the central nervous system (CNS).[2] This guide
provides a comprehensive overview of its commercial availability, key technical data, and
relevant experimental protocols for its synthesis and analysis.

Commercial Suppliers and Quantitative Data

A variety of chemical suppliers offer (S)-N-Boc-2-hydroxymethylmorpholine, with purities
typically suitable for research and development purposes. The table below summarizes the
offerings from several prominent suppliers, providing a comparative overview of purity levels
and physical properties.
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Note: Prices are subject to change and may vary based on quantity and supplier. Data is
compiled from various supplier websites.[3][4][5][6][7]

Experimental Protocols
Synthesis of (S)-N-Boc-2-hydroxymethylmorpholine

An operationally simple and chromatography-free synthesis has been developed, starting from
(S)-epichlorohydrin. This method allows for high process throughput, making it suitable for
larger-scale preparations.|[1]

Procedure:

Reaction Setup: In an inert atmosphere, L-Serine is dissolved in methanol and cooled to
below 0°C.

» Esterification: Thionyl chloride is added slowly to the reaction mixture, which is then refluxed
for 3 hours. The mixture is concentrated and co-evaporated with ether to yield (S)-methyl 2-
amino-3-hydroxypropanoate.[8]

» Boc Protection: The amino group of the serine methyl ester is protected using di-tert-butyl
dicarbonate ((Boc)20) in the presence of a base like triethylamine in a solvent such as
dichloromethane. The reaction is typically stirred at room temperature for several hours.[9]

o Cyclization: The N-Boc protected serine methyl ester undergoes cyclization. This can be
achieved by refluxing with 2,2-dimethoxypropane (DMP) and a catalytic amount of para-
toluenesulfonic acid (PTSA) in a solvent like benzene to form the oxazolidine derivative.[8]

e Reduction and Ring Formation: The ester group of the cyclized intermediate is reduced to a
primary alcohol, which can then be induced to form the morpholine ring.
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Caption: Synthetic pathway for (S)-N-Boc-2-hydroxymethylmorpholine from L-Serine.
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Purity Analysis

The purity of (S)-N-Boc-2-hydroxymethylmorpholine is typically assessed using a
combination of chromatographic and spectroscopic techniques. High-Performance Liquid
Chromatography (HPLC) is the primary method for determining chemical purity.

Recommended Method: Reversed-Phase HPLC (RP-HPLC)

Instrumentation: HPLC system with a UV detector.

e Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 pum particle size).

e Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

» Mobile Phase B: 0.1% TFA in acetonitrile.

o Gradient: A typical gradient would be from 5% to 95% Mobile Phase B over 20-30 minutes.
e Flow Rate: 1.0 mL/min.

o Detection: UV at 210 nm.

o Sample Preparation: A dilute solution of the compound (e.g., 1 mg/mL) in the mobile phase.
Structural Confirmation

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
chemical structure and identify any impurities with unique proton or carbon signals.[10][11]

e Mass Spectrometry (MS): Used to verify the molecular weight of the compound.[10]

« Infrared (IR) Spectroscopy: Provides information about the functional groups present in the
molecule.[12]

Applications and Signaling Pathways

(S)-N-Boc-2-hydroxymethylmorpholine is a key intermediate in the synthesis of various
pharmaceutical agents.[13] The morpholine moiety often serves as a scaffold to correctly orient
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pharmacophoric groups or to modulate the physicochemical properties of a drug candidate,
enhancing its potential for CNS penetration.[2]

Role in Drug Discovery:

o Scaffold for CNS Agents: The rigid conformation of the morpholine ring is utilized to position
substituents in a specific spatial arrangement for optimal interaction with biological targets.[2]

e PK/PD Modulation: The presence of the morpholine ring can improve pharmacokinetic and
pharmacodynamic properties, such as solubility and metabolic stability.[2]

« Synthesis of Chiral Drugs: As a chiral building block, it is instrumental in the enantioselective
synthesis of complex molecules.

The general workflow for utilizing this intermediate in a drug discovery program is outlined
below.
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Caption: Workflow for the use of (S)-N-Boc-2-hydroxymethylmorpholine in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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